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Welcome to the technical support center for Oryctalure traps. This resource is designed to

assist researchers, scientists, and pest management professionals in effectively using

Oryctalure for the monitoring and control of the Coconut Rhinoceros Beetle (Oryctes

rhinoceros), while minimizing the impact on non-target species.

Frequently Asked Questions (FAQs)
Q1: What is Oryctalure and what is its primary target species?

Oryctalure is the synthetic aggregation pheromone of the Coconut Rhinoceros Beetle (Oryctes

rhinoceros). Its chemical name is ethyl 4-methyloctanoate (E4-MO).[1][2][3] It is a powerful

attractant for adult male and female O. rhinoceros, making it a crucial tool for monitoring and

mass trapping this significant pest of coconut and oil palms.[1][2][3]

Q2: What are the most common non-target species captured in Oryctalure traps?

While Oryctalure is relatively specific, a few non-target species have been documented as

bycatch. The most frequently cited are the Red Palm Weevil (Rhynchophorus ferrugineus) and

other large scarab beetles such as Xylotrupes gideon. In some studies, these species can

constitute a notable percentage of the total catch. Additionally, if traps become contaminated
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with decaying organic matter or captured insects, they may attract various saprophagous

insects, primarily from the order Diptera.

Q3: How can I reduce the capture of non-target species in my Oryctalure traps?

Several strategies can be employed to mitigate non-target captures:

Trap Design Modification: The design of the trap is a critical factor. Vane traps have shown

higher efficacy for O. rhinoceros compared to simple bucket or pitfall traps.[2][4]

Modifications such as adding a mesh screen with a specific aperture size to the trap

entrance can physically exclude larger non-target insects while allowing O. rhinoceros to

enter.

Lure Specificity: While Oryctalure is the primary attractant, co-attractants can be used to

enhance specificity. For instance, the addition of freshly rotting oil palm fruit bunches has

been shown to significantly enhance the attraction of O. rhinoceros.[2]

Trap Placement: Elevating traps to the canopy level of the palms can increase the capture

rate of the target species, potentially reducing the capture of ground-dwelling non-target

insects.[4]

Use of Bycatch Reduction Devices (BRDs): Inspired by fisheries management, simple BRDs

can be adapted for insect traps. This can include creating "escape windows" that allow

smaller or differently shaped non-target insects to exit the trap.[5]

Q4: Can modifying the pheromone release rate affect non-target captures?

Reducing the release rate of Oryctalure has been shown to not significantly change the

capture rate of O. rhinoceros.[1] While the direct impact on non-target species has not been

extensively studied, a lower pheromone concentration in the immediate vicinity of the trap

might reduce the attraction of less sensitive non-target species.

Q5: Is there a way to increase the capture of Oryctes rhinoceros without increasing bycatch?

The addition of ultraviolet light-emitting diodes (UV LEDs) to pheromone traps has been found

to increase the capture of O. rhinoceros by a factor of 2.85.[1] This synergistic effect can

enhance the efficiency of trapping programs. However, it is important to note that UV light can
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also attract a wide range of other phototactic insects, so the potential for increased bycatch of

these species should be considered and monitored.

Troubleshooting Guide
Issue Possible Cause(s) Recommended Solution(s)

High capture of non-target

beetles (e.g., Xylotrupes

gideon)

Trap entrance is too large,

allowing entry of larger non-

target species.

Install a physical barrier, such

as a wire mesh screen with an

aperture size that excludes the

non-target beetle but allows O.

rhinoceros to pass through.

(See Experimental Protocol 1)

Significant bycatch of

beneficial insects (e.g.,

pollinators)

Trap color may be attractive to

non-target insects (e.g.,

yellow). Use of a broad-

spectrum light source (if

applicable).

Use traps with neutral colors

like transparent, black, or dark

green. If using a light source,

consider a wavelength more

specific to O. rhinoceros, if

known, or use the light source

intermittently.

Low capture of Oryctes

rhinoceros

Suboptimal trap design or

placement. Lure has expired or

has a low release rate.

Switch to a more effective trap

design, such as a vane trap.[2]

[4] Elevate the trap to the palm

canopy level.[4] Replace the

pheromone lure according to

the manufacturer's

instructions.

Trap contains a large number

of small, saprophagous flies

Accumulation of dead insects

and moisture at the bottom of

the trap is creating a

secondary attractant.

Clean traps regularly to

remove captured insects and

debris. Ensure proper drainage

in the collection vessel to

prevent water accumulation.

Data on Trap Modification and Bycatch
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Modification
Target Species

Effect

Non-Target Species

Effect

Reference Study

Concept

Addition of UV LED to

Pheromone Trap

2.85x increase in O.

rhinoceros capture.

Potential increase in

phototactic non-target

insects.

Siderhurst et al.

(2021)[1]

Vane Trap Design

40x more effective

than bucket traps

alone for O.

rhinoceros.

Data on specific non-

target reduction is

limited, but improved

target efficiency can

lead to a better target-

to-bycatch ratio.

Chung (1997)

Trap Elevation

5x increase in O.

rhinoceros capture

when raised to canopy

level.

May reduce captures

of ground-dwelling

non-target species.

Oehlschlager (2007)

[4]

Reduced Trap

Entrance Aperture

(4mm holes)

Maintained high

capture of target

beetle species

(Acalymma vittatum).

Drastically reduced

bycatch of larger non-

target insects like

bees and hoverflies.

Boissinot et al. (2022)

Mesh Screen

Exclusion (for bark

beetle traps)

No significant

negative impact on

target species

capture.

Significantly reduced

bycatch of larger

predatory beetles.

Gallego et al. (2017)

[5]

Experimental Protocols
Protocol 1: Implementing a Mesh Screen Bycatch
Reduction Device (BRD)
This protocol describes how to modify a standard bucket trap to exclude larger non-target

beetles.

Materials:
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Standard bucket trap for O. rhinoceros

Wire mesh with an aperture size appropriate for excluding the specific non-target species

Wire cutters

Zip ties or waterproof adhesive

Methodology:

Measure the Trap Entrance: Carefully measure the dimensions of the trap's entrance points.

Cut the Wire Mesh: Using wire cutters, cut a piece of the wire mesh to a size that will

completely cover the entrance.

Affix the Mesh: Secure the cut mesh over the trap entrance using zip ties or a strong,

waterproof adhesive. Ensure there are no gaps that would allow non-target insects to bypass

the screen.

Deployment: Deploy the modified trap alongside an unmodified control trap in a similar

environment.

Data Collection: Over a set period, collect and identify the species captured in both the

modified and control traps.

Analysis: Compare the number of target and non-target species captured in each trap to

determine the effectiveness of the BRD.

Protocol 2: Enhancing Target Species Capture with UV
LED and Co-Attractants
This protocol details a method to increase the capture rate of O. rhinoceros.

Materials:

Vane trap

Oryctalure pheromone lure
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Solar-powered UV LED light source

Freshly milled oil palm fruit bunches (as a co-attractant)

Control trap (vane trap with Oryctalure only)

Methodology:

Prepare the Experimental Trap: Attach the solar-powered UV LED to the vane trap,

positioning it near the trap entrance. Place a small quantity of freshly milled oil palm fruit

bunches in the collection bucket.

Prepare the Control Trap: Set up a second vane trap with only the Oryctalure lure.

Deployment: Place the experimental and control traps in the study area, ensuring they are at

a sufficient distance from each other to avoid interference.

Data Collection: Regularly check both traps, recording the number of O. rhinoceros and any

non-target species captured.

Analysis: Compare the capture rates of the target species between the two traps to quantify

the effect of the UV LED and co-attractant. Also, analyze the bycatch in both traps to assess

any changes in non-target captures.

Visualizations
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Caption: Experimental workflow for developing and evaluating a non-target species mitigation

strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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